Cas no 7470-92-0 (Anthracene;2,4,7-trinitro-9h-fluorene)

• Product name: Anthracene;2,4,7-trinitro-9h-fluorene
• CAS No: 7470-92-0
• MF: C₁₃H₇N₃O₆^.C₁₄H₁₀
• MW: 479.44038
• CID: 979974
• PubChem ID: 345131

Anthracene;2,4,7-trinitro-9h-fluorene Chemical and Physical Properties

Names and Identifiers

• anthracene,2,4,7-trinitro-9H-fluorene
• 2,4,7-trinitro-9h-fluorene
• Anthracene
• 7470-92-0
• anthracene; 2,4,7-trinitro-9H-fluorene
• DTXSID20322958
• NSC402470
• NSC-402470
• Anthracene;2,4,7-trinitro-9h-fluorene

• Inchi： InChI=1S/C14H10.C13H7N3O6/c1-2-6-12-10-14-8-4-3-7-13(14)9-11(12)5-1;17-14(18)9-1-2-11-7(4-9)3-8-5-10(15(19)20)6-12(13(8)11)16(21)22/h1-10H;1-2,4-6H,3H2
• InChI Key： MTKDQIHLFDOXED-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC(=C2)[N+](=O)[O-])C3=C1C=C(C=C3[N+](=O)[O-])[N+](=O)[O-].C1=CC=C2C=C3C=CC=CC3=CC2=C1

Computed Properties

• Exact Mass: 479.11181
• Monoisotopic Mass: 479.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 0
• Complexity: 650
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Boiling Point: 502.7°C at 760 mmHg
• Flash Point: 255.8°C
• PSA: 129.42